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Compound of Interest

Compound Name: Sebrin

CAS No.: 10097-93-5

Cat. No.: B1229979

Get Quote

Application Notes & Protocols: Sebrin
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Sebrin is a potent and selective, ATP-competitive inhibitor of Mitogen-Activated Protein Kinase

Kinase 1 (MEK1). By specifically targeting MEK1, Sebrin effectively blocks the phosphorylation

and activation of Extracellular Signal-Regulated Kinases 1 and 2 (ERK1/2), key components of

the RAS/RAF/MEK/ERK signaling pathway. This pathway is frequently dysregulated in various

human cancers, making Sebrin a valuable tool for research in oncology, cell signaling, and

drug development. These application notes provide standard operating procedures for the

handling, storage, and in vitro use of Sebrin.

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1229979#bc-rfq
https://www.benchchem.com/product/b1229979/docs?utm_src=pdf-body#standard-operating-procedures-for-handling-sebrin
https://www.benchchem.com/product/b1229979/docs?utm_src=pdf-body#standard-operating-procedures-for-handling-sebrin
https://www.benchchem.com/product/b1229979/docs?utm_src=pdf-body#standard-operating-procedures-for-handling-sebrin
https://www.benchchem.com/product/b1229979/docs?utm_src=pdf-body#standard-operating-procedures-for-handling-sebrin
https://www.benchchem.com/product/b1229979/docs?utm_src=pdf-body#standard-operating-procedures-for-handling-sebrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name

(Hypothetical) 2-((4-amino-5-cyanopyridin-2-

yl)amino)-N-cyclopropyl-3,4-

dimethoxybenzamide

Molecular Formula C₂₀H₂₁N₅O₃

Molecular Weight 395.42 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO (>50 mg/mL), sparingly

soluble in Ethanol, insoluble in water

Purity ≥98% (as determined by HPLC)

Biological Activity and Data Presentation
Sebrin has been characterized in various in vitro assays to determine its potency and

selectivity. The following tables summarize key quantitative data.

Table 1: In Vitro Kinase Inhibitory Activity

Kinase Target IC₅₀ (nM) Assay Type

MEK1 (Human, recombinant) 5.2 ADP-Glo™ Kinase Assay

MEK2 (Human, recombinant) 48.7 ADP-Glo™ Kinase Assay

BRAF (Human, recombinant) >10,000
LanthaScreen® Eu Kinase

Binding Assay

CRAF (Human, recombinant) >10,000
LanthaScreen® Eu Kinase

Binding Assay

ERK1 (Human, recombinant) >10,000 ADP-Glo™ Kinase Assay

p38α (Human, recombinant) 8,500 ADP-Glo™ Kinase Assay

Table 2: Cellular Activity in A-375 Melanoma Cell Line (BRAF V600E mutant)
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Assay Endpoint IC₅₀ (nM)

Phospho-ERK1/2 (T202/Y204) Inhibition of p-ERK 15.8

Cell Viability (72h) Reduction in cell viability 35.2

Mandatory Visualizations
Diagram 1: Sebrin Mechanism of Action in the MAPK/ERK Signaling Pathway
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Caption: Sebrin inhibits the phosphorylation of ERK1/2 by targeting MEK1/2.
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Diagram 2: Experimental Workflow for In Vitro Kinase Inhibition Assay
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Caption: Workflow for determining the IC₅₀ of Sebrin against a target kinase.

Experimental Protocols
Preparation of Stock Solutions

Material: Sebrin powder, Dimethyl Sulfoxide (DMSO, cell culture grade).

Procedure:

Allow the vial of Sebrin to equilibrate to room temperature before opening.

Prepare a 10 mM stock solution by dissolving the appropriate amount of Sebrin in DMSO.

For example, to prepare 1 mL of a 10 mM stock, dissolve 3.95 mg of Sebrin in 1 mL of

DMSO.

Vortex thoroughly until the solid is completely dissolved.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C. Avoid repeated

freeze-thaw cycles.

Protocol: In Vitro MEK1 Kinase Assay (ADP-Glo™)
This protocol is adapted for the Promega ADP-Glo™ Kinase Assay system to measure the

effect of Sebrin on MEK1 activity.

Reagent Preparation:
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Prepare 2X Sebrin serial dilutions in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM

MgCl₂, 0.1 mg/mL BSA). The final DMSO concentration in the assay should not exceed

1%.

Prepare a 2X MEK1/Substrate solution containing recombinant active MEK1 and its

substrate (e.g., inactive ERK2) in kinase assay buffer.

Prepare a 2X ATP solution in kinase assay buffer.

Assay Procedure:

Add 5 µL of the 2X Sebrin dilutions or vehicle control to the wells of a 384-well plate.

Add 5 µL of the 2X MEK1/Substrate solution to each well.

Initiate the kinase reaction by adding 10 µL of 2X ATP solution to each well.

Incubate the plate at room temperature for 60 minutes.

Signal Detection:

Stop the kinase reaction by adding 20 µL of ADP-Glo™ Reagent to each well. Incubate for

40 minutes at room temperature.

Add 40 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room

temperature.

Measure the luminescence signal using a plate reader.

Data Analysis:

Normalize the data to the vehicle control (100% activity) and a no-kinase control (0%

activity).

Plot the normalized data against the logarithm of Sebrin concentration and fit to a four-

parameter logistic curve to determine the IC₅₀ value.

Protocol: Cell Viability Assay (e.g., CellTiter-Glo®)
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This protocol measures the effect of Sebrin on the viability of a cancer cell line, such as A-375.

Cell Seeding:

Seed A-375 cells in a 96-well, clear-bottom, white-walled plate at a density of 5,000 cells

per well in 100 µL of culture medium.

Incubate for 24 hours at 37°C in a humidified incubator with 5% CO₂.

Compound Treatment:

Prepare 2X serial dilutions of Sebrin in culture medium.

Remove the old medium from the cells and add 100 µL of the compound dilutions to the

respective wells. Include a vehicle control (e.g., 0.1% DMSO).

Incubation:

Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

Viability Measurement:

Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

Add 100 µL of CellTiter-Glo® reagent to each well.

Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure luminescence using a plate reader.

Data Analysis:

Normalize the data to the vehicle control (100% viability).

Plot the normalized data against the logarithm of Sebrin concentration and fit to a dose-

response curve to calculate the IC₅₀ value.[1]
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Handling and Safety
Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling Sebrin.

Storage: Store Sebrin powder at -20°C, protected from light and moisture.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Disclaimer: The information provided in this document is for research use only and is not

intended for diagnostic or therapeutic purposes. The user is solely responsible for determining

the suitability of Sebrin for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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